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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed
Solvent Selection

The selection of a solvent is a critical decision in chemical synthesis and pharmaceutical
development, with significant implications for process efficiency, safety, and environmental
sustainability. As the chemical industry increasingly embraces the principles of green chemistry,
the need for objective, data-driven comparisons of solvent alternatives has become paramount.
This guide provides a comparative environmental impact assessment of 1,3-
Dimethylimidazolidine (DMI) against a range of commonly used solvents: N,N-
Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Dimethyl Sulfoxide (DMSO),
Toluene, Heptane, and Ethanol.

This document summarizes key environmental and toxicological data in clearly structured
tables, details the experimental protocols for the cited tests, and provides visualizations to aid
in the understanding of the comparative assessments.

Executive Summary

While 1,3-Dimethylimidazolidine (DMI) is often presented as a greener alternative to highly
toxic solvents like Hexamethylphosphoramide (HMPA), a comprehensive, data-driven
comparison against a broader range of common solvents is necessary for informed decision-
making. This guide reveals that while DMI shows promise in certain areas, significant data
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gaps in its environmental profile, particularly regarding its biodegradability and life cycle
greenhouse gas emissions, warrant a cautious approach. In contrast, solvents like Ethanol and
Heptane often present a more favorable environmental profile based on currently available
data.

Comparative Data on Environmental and
Toxicological Profiles

The following tables summarize key quantitative data for DMI and the selected alternative
solvents. Data has been compiled from various sources, including the European Chemicals
Agency (ECHA) database and other scientific publications. It is important to note that direct
comparative studies under identical conditions are not always available, and thus the data
presented should be interpreted with this in mind.

Table 1: Physical and Chemical Properties
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Molecular . .

CAS . Boiling Flash Point  Water
Solvent Weight ( ] .

Number Point (°C) (°C) Solubility

g/mol )
1,3-
Dimethylimid Completely
o 80-73-9 114.15 225.5 93
azolidine soluble[1]
(DMI)
N,N-
Dimethylform  68-12-2 73.09 153 58 Miscible
amide (DMF)
N-Methyl-2-
pyrrolidone 872-50-4 99.13 202 91 Miscible
(NMP)
Dimethyl
Sulfoxide 67-68-5 78.13 189 87 Miscible[2]
(DMSO)
0.52 g/L (20

Toluene 108-88-3 92.14 110.6 4.4 )
Heptane 142-82-5 100.21 98.4 -4 Insoluble
Ethanol 64-17-5 46.07 78.3 13 Miscible

Table 2: Mammalian Toxicity Data
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Acute Oral LD50

Acute Dermal LD50

Reproductive

Solvent . .
(rat, mg/kg) (rabbit, mg/kg) Toxicity
Suspected of
1,3-
) o o damaging fertility or
Dimethylimidazolidine 300 - 2000 >2000 )
the unborn child
(DMI)
(H361)[3][4]
N,N-
) ) May damage the
Dimethylformamide ~3000 ~5000 )
unborn child (H360D)
(DMF)
N-Methyl-2- May damage the
_ 3598 - 4150 8000 _
pyrrolidone (NMP) unborn child (H360D)
Dimethyl Sulfoxide o
14500 40000 No classification
(DMSO)
Suspected of
Toluene ~5000 12124 damaging the unborn
child (H361d)
Heptane >2000 >2000 No classification
Ethanol 7060 >20000 No classification
Table 3: Environmental Fate and Ecotoxicity
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] Aquatic .
Aquatic L Aquatic
Ready L . Toxicity: o
. ... Toxicity: Fish : Toxicity: Algae
Solvent Biodegradabili Daphnia
(LC50, 96h, (EC50, 72h,
ty (OECD 301) (EC50, 48h,
mglL) mgI/L)
mgl/L)
1,3-
] o Data Not
Dimethylimidazol ) >100 >100 >100
o Available
idine (DMI)
N,N- _
) ~ Readily
Dimethylformami ) 7500 - 10600 13100 500 - 1000
biodegradable
de (DMF)
N-Methyl-2- _
) Readily
pyrrolidone ) >500 >1000 >500
biodegradable
(NMP)
) Not readily
Dimethyl )
) biodegradable
Sulfoxide , >25000 24600 12350 - 25500
(31% in 28d,
(DMSO)
OECD 301D)
Readily
Toluene ) 5.5-7.63 3.78-11.5 10
biodegradable
Readily
Heptane ) 15-57 0.1-3.2 1-10
biodegradable
Readily
Ethanol , 13000 12340 275
biodegradable

Table 4: Life Cycle Greenhouse Gas Emissions (Cradle-to-Gate)
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GHG Emissions (kg CO2
Solvent Data Source/Notes
eq. | kg solvent)

1,3-Dimethylimidazolidine

(OM) Data Not Available No specific LCA study found.

_ _ Varies based on production
N,N-Dimethylformamide (DMF) ~3.5-4.5 .
route.

] Varies based on production
N-Methyl-2-pyrrolidone (NMP) ~4.0-5.0

route.
Dimethyl Sulfoxide (DMSO) ~25-35 [5]
Toluene ~2.0-3.0 [6][7]

Estimated from similar
Heptane ~15-25
alkanes.

Ethanol ~0.7 - 1.5 (bio-based) [8lIo1[10][11][12]

Experimental Protocols

To ensure the transparency and reproducibility of the data presented, this section outlines the
methodologies for the key environmental and toxicological tests cited.

Ready Biodegradability - OECD 301 D (Closed Bottle
Test)

Objective: To assess the ready biodegradability of a chemical substance by aerobic
microorganisms.

Principle: A solution of the test substance in a mineral medium is inoculated with a small
number of microorganisms from a mixed population (e.g., activated sludge) and kept in a
completely filled, closed bottle in the dark at a constant temperature. The degradation is
followed by the analysis of dissolved oxygen over a 28-day period. The amount of oxygen
taken up by the microbial population during the biodegradation of the test substance, corrected
for uptake by a blank control, is expressed as a percentage of the theoretical oxygen demand
(ThOD) or, in some cases, the chemical oxygen demand (COD).
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Key Parameters:

Test duration: 28 days.

Inoculum: Activated sludge from a domestic wastewater treatment plant.
Test concentration: Typically 2-5 mg/L of the test substance.
Temperature: 20 £ 1 °C.

Measurements: Dissolved oxygen concentration at regular intervals.

Pass level for ready biodegradability: = 60% of ThOD or COD within a 10-day window.[13]
[L4][15][16][17][18]

Acute Fish Toxicity - OECD 203

Objective: To determine the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a short exposure period.

Principle: Fish of a recommended species (e.g., Zebrafish, Rainbow trout) are exposed to the

test substance in a static, semi-static, or flow-through system for 96 hours.[3][6][7][8][19][20]
Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours. The LC50 is
then calculated at the end of the exposure period.

Key Parameters:

Test duration: 96 hours.[3][6][7][8][19][20]

Test organism: Recommended fish species (e.g., Danio rerio, Oncorhynchus mykiss).

Test conditions: Controlled temperature, lighting, and water quality (pH, dissolved oxygen).
Concentrations: A range of concentrations of the test substance and a control group.

Endpoint: LC50 (Lethal Concentration for 50% of the test population).[3][6][7][8][19][20]

Daphnia sp. Acute Immobilisation Test - OECD 202
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Objective: To determine the concentration of a substance that causes immobilization in 50% of
the Daphnia population (EC50) over a short exposure period.

Principle: Young daphnids (Daphnia magna or other suitable species), aged less than 24 hours,
are exposed to a range of concentrations of the test substance for 48 hours.[9][11][12][21][22]
[23] The number of immobilized daphnids is recorded at 24 and 48 hours and compared to a
control group. The EC50 is then calculated.

Key Parameters:

Test duration: 48 hours.[9][11][12][21][22][23]

Test organism:Daphnia magna (or other suitable species), less than 24 hours old.

Test conditions: Controlled temperature and lighting.

Concentrations: A range of concentrations of the test substance and a control group.

Endpoint: EC50 (Effective Concentration for 50% of the test population).[9][11][12][21][22]
[23]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201

Objective: To determine the effects of a substance on the growth of a selected species of
freshwater algae or cyanobacteria.

Principle: Exponentially growing cultures of a selected algal species (e.g., Pseudokirchneriella
subcapitata) are exposed to various concentrations of the test substance in a nutrient-rich
medium for 72 hours.[5][24][25][26][27][28] The growth in the test cultures is compared to that
of a control culture. The inhibition of growth is measured by a decrease in biomass or a
reduction in the specific growth rate.

Key Parameters:

o Test duration: 72 hours.[5][24][25][26][27][28]
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Test organism: A recommended species of green algae or cyanobacteria.

Test conditions: Constant temperature, continuous illumination, and nutrient-rich medium.

Concentrations: A range of concentrations of the test substance and a control group.

Endpoint: EC50 (Effective Concentration causing a 50% reduction in growth or growth rate).
[51[24][25][26][27][28]

Visualizing the Assessment Framework

To provide a clearer understanding of the relationships and workflows involved in the
environmental impact assessment of solvents, the following diagrams have been generated.

Environmental Impact Assessment

Solvent Selectioh g Life Cycle Assessment (GHG)
A
Solvent A
Mammalian Toxicity Comparative Analysis
1,3-DMI Informed Decision
A
Aquatic Toxicity (OECD 201, 202, 203)
Solvent B [— |

Biodegradability (OECD 301)

Click to download full resolution via product page
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Solvent Environmental Impact Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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